![molecular formula C11H8N2O3 B2860807 2-Oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid CAS No. 62749-61-5](/img/structure/B2860807.png)
2-Oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid” is a chemical compound . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen .
Synthesis Analysis
The synthesis of such compounds often involves the cyclization of 2-methylenesuccinic acid with aliphatic, aromatic, and heterocyclic amines . The synthesized compounds possess analgesic and antihypoxic effects of varying strength .Molecular Structure Analysis
The molecular structure of “2-Oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Hydrogen Bonding and Crystallography
Research shows the significance of hydrogen bonding in related compounds, such as 1-ethyl-2-methyl-4-oxo-1,4-dihydropyridin-3-yloxyethanoic acid. Studies using 1H NMR spectroscopy and X-ray crystallography revealed the presence of strong intramolecular hydrogen bonding, forming unique chelate rings (Dobbin et al., 1993).
Coordination Polymers and Crystal Structures
The reactivity of related compounds, such as pyridine-2,4,6-tricarboxylic acid, with metal salts, can form different products like coordination polymers. These polymers exhibit diverse structures and properties, depending on the reaction conditions (Ghosh et al., 2004).
Decarboxylative Coupling in Organic Synthesis
In organic chemistry, α,β-unsaturated carboxylic acids, closely related to the compound , are used in Rh(III)-catalyzed decarboxylative coupling. This process yields substituted pyridines, demonstrating the compound's role in facilitating complex organic reactions (Neely & Rovis, 2014).
Spectroscopic Analysis
Research involving the thermal and spectroscopic properties of light lanthanides (III) complexes with pyridine-2,5-dicarboxylic acid shows the importance of these compounds in understanding complexation processes and the resulting physical properties (Rzączyńska et al., 2010).
Fluorescence Studies
Studies on carbon dots with high fluorescence quantum yields have identified compounds like 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a] pyridine-3,7-dicarboxylic acid as the origins of fluorescence. This highlights the potential application in nanotechnology and materials science (Shi et al., 2016).
Applications in Medicinal Chemistry
Research into antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, which share structural similarities, underscores the relevance of these compounds in developing new therapeutic agents (Nohara et al., 1985).
Future Directions
properties
IUPAC Name |
2-oxo-5-pyridin-4-yl-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-10-9(11(15)16)5-8(6-13-10)7-1-3-12-4-2-7/h1-6H,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKDNSRJXCYJQBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=CNC(=O)C(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid | |
CAS RN |
62749-61-5 |
Source
|
Record name | 2-oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.